(2E)-7-chloro-2-[[3-(trifluoromethyl)anilino]methylidene]-4H-1,4-benzothiazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzothiazinone, which is a heterocyclic compound containing a benzene ring fused to a thiazinone ring . The trifluoromethyl group and anilino group attached to the molecule could potentially alter its chemical properties and biological activity.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as nucleophilic substitution or multi-component reactions . For instance, trifluoromethyl groups can be introduced via direct trifluoromethylation of various C–H bonds .
Molecular Structure Analysis
The molecular structure analysis of similar compounds often involves techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry . These methods can provide detailed information about the compound’s geometry, electronic structure, and other physical properties.
Chemical Reactions Analysis
The chemical reactivity of a compound like this could be influenced by the presence of the trifluoromethyl group and the anilino group . These groups can participate in various chemical reactions, including electrophilic and nucleophilic substitutions .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure . For example, the trifluoromethyl group is known to increase the lipophilicity of a compound, which can affect its solubility and reactivity .
Scientific Research Applications
Synthetic Methodologies
One area of research focuses on the development of novel synthetic methods for related compounds. For example, a study detailed the synthesis of 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazin-3-carboxylic acids trifluoromethyl-substituted anilides, revealing insights into the “structure – biological activity” relationship through interaction with esters of 1-R-4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazin-3-carboxylic acids and trifluoromethyl substituted anilines, demonstrating variations in analgesic activity based on the substitution of methyl groups in the anilide moiety with trifluoromethyl groups (Petrushova, L. A., Ukrainets, I., Dzyubenko, S. P., & Grinevich, L. A., 2015).
Biological Activities
Research into the biological activities of benzothiazine derivatives and related compounds has been extensive. Studies have synthesized a variety of 1,2-benzothiazines and evaluated their antimicrobial activity, indicating specific derivatives' efficacy against Gram-positive bacteria, shedding light on the importance of substituents in determining antimicrobial activity (Patel, C., Bassin, J., Scott, M. E., Flye, J., Hunter, A. P., Martin, L., & Goyal, M., 2016).
Antimicrobial Agents
A significant focus has been on the synthesis of benzothiazines as antimicrobial agents. One study detailed the synthesis of 7-chloro-5-trifluoromethyl/7-fluoro/7-trifluoromethyl-4H-1,4-benzothiazines, investigating their pharmacological activities and demonstrating their potential as antimicrobial agents (Rathore, B. S., & Kumar, M., 2006).
Antitumor Properties
The exploration of antitumor properties forms another critical area of research. A study synthesized and examined the in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles, discovering potent cytotoxicity in certain human breast cancer cell lines, suggesting a pathway for the development of novel antitumor agents (Hutchinson, I., Chua, M., Browne, H., Trapani, V., Bradshaw, T., Westwell, A., & Stevens, M., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2E)-7-chloro-2-[[3-(trifluoromethyl)anilino]methylidene]-4H-1,4-benzothiazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF3N2OS/c17-10-4-5-12-13(7-10)24-14(15(23)22-12)8-21-11-3-1-2-9(6-11)16(18,19)20/h1-8,21H,(H,22,23)/b14-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBERPLGOCZZLFT-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC=C2C(=O)NC3=C(S2)C=C(C=C3)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)N/C=C/2\C(=O)NC3=C(S2)C=C(C=C3)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-7-chloro-2-[[3-(trifluoromethyl)anilino]methylidene]-4H-1,4-benzothiazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.